Cas no 2172516-55-9 (1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine)

• Product Name: 1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine
• CAS No: 2172516-55-9
• MF: C₇H₁₃ClF₂N₂
• MW: 198.641327619553
• CID: 5867221
• PubChem ID: 165506057
• Update Time: 2025-06-25

1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine
• 2172516-55-9
• EN300-1282433
• [1-(3-chloro-3,3-difluoropropyl)azetidin-2-yl]methanamine

• Inchi： 1S/C7H13ClF2N2/c8-7(9,10)2-4-12-3-1-6(12)5-11/h6H,1-5,11H2
• InChI Key： NQJUDOLWQXGYPI-UHFFFAOYSA-N
• SMILES： ClC(CCN1CCC1CN)(F)F

Computed Properties

• Exact Mass: 198.0735324g/mol
• Monoisotopic Mass: 198.0735324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine

1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine: A Comprehensive Overview

1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine, identified by the CAS number 2172516-55-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule consists of an azetidine ring, a four-membered cyclic amine, which is substituted at the 2-position with a methanamine group. The substituent at the nitrogen atom is a 3-chloro-3,3-difluoropropyl group, which introduces both halogen atoms and a branched alkyl chain into the structure. This combination of functional groups and structural motifs makes it a valuable compound for exploring various chemical and biological properties.

The synthesis of 1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine involves a series of well-established organic reactions. The azetidine ring can be formed through cyclization reactions, such as the intramolecular amidation or alkylation of suitable precursors. The substitution at the nitrogen atom requires careful control to ensure regioselectivity and yield. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and improving scalability.

From a pharmacological perspective, 1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine has shown promising activity in preclinical studies. Its azetidine ring contributes to its ability to act as an agonist or antagonist at various receptor sites, depending on the substituents present. The presence of chlorine and fluorine atoms in the molecule enhances its lipophilicity, which is crucial for crossing biological membranes and interacting with target proteins. Recent research has focused on its potential as a modulator of ion channels and G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as epilepsy and chronic pain.

In addition to its pharmacological applications, 1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine has also been explored for its role in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a candidate for herbicide development. Studies have demonstrated that this compound can interfere with key metabolic pathways in weeds without adversely affecting crop plants, suggesting its potential as an environmentally friendly alternative to traditional herbicides.

The safety profile of 1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine has been thoroughly evaluated in toxicological studies. Acute and chronic toxicity tests indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, long-term exposure studies are still ongoing to fully understand its potential risks. Regulatory agencies have classified this compound as a non-restricted chemical under current guidelines, provided that proper handling and disposal protocols are followed.

In conclusion, 1-(3-chloro-3,3-difluoropropyl)azetidin-2-ylmethanamine, CAS No. 2172516-55-9, represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advances in synthetic methods and pharmacological research, positions it as a valuable tool for drug discovery and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.